Cas no 1863431-22-4 (1-(2-methoxycyclopentyl)-1H-pyrazol-4-amine)

• Product Name: 1-(2-methoxycyclopentyl)-1H-pyrazol-4-amine
• CAS No: 1863431-22-4
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6309606
• PubChem ID: 118365593
• Update Time: 2025-05-21

1-(2-methoxycyclopentyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxycyclopentyl)-1H-pyrazol-4-amine
• EN300-1106900
• SCHEMBL17076699
• 1863431-22-4

• Inchi： 1S/C9H15N3O/c1-13-9-4-2-3-8(9)12-6-7(10)5-11-12/h5-6,8-9H,2-4,10H2,1H3
• InChI Key： GFZNDSSNSWAFKC-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC1N1C=C(C=N1)N

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(2-methoxycyclopentyl)-1H-pyrazol-4-amine

Comprehensive Overview of 1-(2-methoxycyclopentyl)-1H-pyrazol-4-amine (CAS No. 1863431-22-4)

1-(2-methoxycyclopentyl)-1H-pyrazol-4-amine (CAS No. 1863431-22-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and methoxycyclopentyl substituent, exhibits promising potential in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The growing demand for novel heterocyclic compounds in medicinal chemistry has propelled interest in 1-(2-methoxycyclopentyl)-1H-pyrazol-4-amine. Its amine functionality makes it a valuable intermediate for synthesizing derivatives with potential therapeutic applications. Recent studies highlight its relevance in addressing challenges like drug resistance and selective enzyme inhibition, topics frequently searched in academic and industrial databases.

From a synthetic perspective, CAS No. 1863431-22-4 is often explored for its role in cascade reactions and catalyzed transformations. Its stability under various conditions makes it suitable for high-throughput screening, a technique widely discussed in AI-driven drug discovery forums. The compound’s logP and hydrogen bonding capacity are also key parameters analyzed in computational chemistry models, aligning with trends in machine learning for molecular design.

Environmental and regulatory considerations are increasingly shaping the discourse around 1-(2-methoxycyclopentyl)-1H-pyrazol-4-amine. As sustainability gains traction, researchers are investigating green synthesis routes for this compound, minimizing waste and energy consumption. This aligns with searches for eco-friendly chemical processes and circular economy principles in the chemical industry.

In agrochemical applications, derivatives of 1-(2-methoxycyclopentyl)-1H-pyrazol-4-amine are being evaluated for their pesticidal activity and plant growth regulation. These studies respond to global concerns about food security and sustainable agriculture, frequently queried topics in public and scientific domains. The compound’s mode of action against pest enzymes is a focal point of current research.

Analytical characterization of CAS No. 1863431-22-4 involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for quality control and are often searched alongside structural elucidation and spectral interpretation tutorials. The compound’s crystalline properties also interest material scientists exploring molecular packing and polymorphism.

Market trends indicate rising patent filings related to 1-(2-methoxycyclopentyl)-1H-pyrazol-4-amine, reflecting its commercial potential. Intellectual property searches often include terms like novel chemical entities and patent landscaping, underscoring the compound’s strategic value. Its adaptability in combinatorial chemistry libraries further enhances its appeal for high-value applications.

Future directions for 1863431-22-4 research may involve bioconjugation strategies and prodrug development, areas gaining traction in targeted therapy discussions. Collaborative efforts between academia and industry are likely to accelerate its translation into practical solutions, addressing queries about bench-to-market timelines for specialty chemicals.